![molecular formula C17H14ClN3O2 B2872183 2-(4-chlorophenyl)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide CAS No. 946335-65-5](/img/structure/B2872183.png)
2-(4-chlorophenyl)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acetamide is a chemical compound that has been extensively researched for its potential as a therapeutic agent. This compound belongs to the class of pyrido[1,2-a]pyrimidine derivatives, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Antimicrobial Activity
This compound has been synthesized and evaluated for its in vitro antimicrobial activities. The tube dilution technique has shown that certain derivatives display significant activity, comparable to standard drugs like ciprofloxacin and fluconazole . This suggests potential use in developing new antimicrobial agents, especially in the face of increasing antibiotic resistance.
Anticancer Activity
The compound and its derivatives have been tested for anticancer properties using the MTT assay. Some derivatives have shown good anticancer activity, though less active than standard drugs such as 5-fluorouracil and tomudex. Molecular docking studies indicate that these compounds could be used as leads for rational drug designing for anticancer molecules .
Antiviral Activity
While not directly mentioned for this specific compound, related indole derivatives possess antiviral activities. This suggests that with further modification, the compound could potentially be developed to exhibit antiviral properties, contributing to the treatment of viral infections .
Anti-inflammatory Activity
Compounds with a quinazoline nucleus, which is structurally related to the compound , have exhibited anti-inflammatory activities. This indicates the possibility of the compound being used in the development of new anti-inflammatory drugs .
Antileishmanial and Antimalarial Evaluation
A molecular simulation study justified the potent in vitro antipromastigote activity of a derivative of this compound, suggesting its application in antileishmanial and antimalarial therapies. The compound showed a desirable fitting pattern in the active site of a target enzyme, characterized by lower binding free energy .
Cytotoxic Activity
In the realm of cytotoxicity, certain derivatives have shown excellent activity across various cell lines. This points to the potential application of the compound in the development of treatments targeting specific cell types or conditions .
properties
IUPAC Name |
2-(4-chlorophenyl)-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O2/c1-11-16(17(23)21-9-3-2-4-14(21)19-11)20-15(22)10-12-5-7-13(18)8-6-12/h2-9H,10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTIYJNMDRQRNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenyl)-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.